Cas no 70151-42-7 (1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-)

• Product Name: 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-
• CAS No: 70151-42-7
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 547629
• PubChem ID: 11564819
• Update Time: 2025-04-26

1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-
• 5,6-dimethyl-2-pyridin-2-yl-1H-benzimidazole
• CHEMBL371956
• AKOS006031297
• Z637702392
• CS-0279611
• 5,6-dimethyl-2-(pyridin-2-yl)-1H-benzo[d]imidazole
• 70151-42-7
• 5,6-dimethyl-2-pyridin-2-yl-1H-benzoimidazole
• DTXSID30468674
• BDBM50180737
• US8748618, LD-1-37
• SCHEMBL125187

• Inchi： 1S/C14H13N3/c1-9-7-12-13(8-10(9)2)17-14(16-12)11-5-3-4-6-15-11/h3-8H,1-2H3,(H,16,17)
• InChI Key： HXYMSNYVKWYLHV-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-

1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- (CAS No. 70151-42-7): A Comprehensive Overview

1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-, identified by its CAS number 70151-42-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)-, particularly the presence of methyl and pyridinyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for designing novel bioactive molecules.

The benzimidazole core is a fused ring system consisting of a benzene ring and an imidazole ring, which endows the compound with remarkable stability and reactivity. The addition of methyl groups at the 5 and 6 positions enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and facilitating its absorption across biological barriers. The pyridinyl group at the 2-position introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzimidazole derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The structural versatility of 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- allows for further modifications that can fine-tune its biological profile, making it an attractive candidate for drug discovery programs.

One of the most promising applications of this compound is in the development of anticancer agents. Benzimidazole derivatives have been shown to inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in cell proliferation and survival. For instance, research has indicated that 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- can interfere with the activity of enzymes such as topoisomerases and kinases, which are crucial for cancer cell division and metabolism. These findings have opened up new avenues for developing targeted therapies against different types of cancer.

Another area where this compound shows significant promise is in the treatment of infectious diseases. The antimicrobial properties of benzimidazole derivatives have been well-documented, and studies have suggested that 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- can effectively inhibit the growth of bacteria and fungi. This is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed. The ability of this compound to disrupt essential bacterial processes makes it a valuable tool in combating resistant strains.

The synthesis of 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic compounds followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and commercial purposes.

The pharmacokinetic properties of 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- are also an important consideration in its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout various tissues in vivo. These characteristics suggest that it may have a prolonged half-life and require less frequent dosing compared to other small molecule drugs. Additionally, its ability to cross the blood-brain barrier opens up possibilities for treating central nervous system disorders.

In conclusion, 1H-Benzimidazole, 5,6-dimethyl-2-(2-pyridinyl)- (CAS No. 70151-42-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at developing novel treatments for cancer and infectious diseases. As research continues to uncover new therapeutic uses for benzimidazole derivatives, compounds like this one are likely to play an increasingly important role in modern medicine.